Cas no 21419-26-1 (1-amino-4-methylpentan-2-one hydrochloride)

• Product Name: 1-amino-4-methylpentan-2-one hydrochloride
• CAS No: 21419-26-1
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 1401139
• PubChem ID: 13701755
• Update Time: 2025-04-23

1-amino-4-methylpentan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 1-amino-4-methyl-, hydrochloride
• 1-amino-4-methylpentan-2-one,hydrochloride
• 1-amino-4-methylpentan-2-one hydrochloride
• F9994-5381
• 1-amino-4-methylpentan-2-one;hydrochloride
• DTXSID40547106
• 1-AMINO-4-METHYLPENTAN-2-ONE HCL
• isovalerylmethylamine hydrochloride
• EN300-1264826
• 21419-26-1
• 1-Amino-4-methyl-2-pentanone Hydrochloride
• AKOS027335753
• 1-Amino-4-methylpentan-2-onehydrochloride
• F50535
• SCHEMBL1654653
• 1-Amino-4-methylpentan-2-one--hydrogen chloride (1/1)
• DB-211174
• YYGUNRXKNGMYJH-UHFFFAOYSA-N

• Inchi： 1S/C6H13NO.ClH/c1-5(2)3-6(8)4-7;/h5H,3-4,7H2,1-2H3;1H
• InChI Key： YYGUNRXKNGMYJH-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)CC(C)C

Computed Properties

• Exact Mass: 151.07652
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-amino-4-methylpentan-2-one hydrochloride

Introduction to 2-Pentanone, 1-amino-4-methyl-, hydrochloride (CAS No. 21419-26-1)

2-Pentanone, 1-amino-4-methyl-, hydrochloride is a significant compound in the field of pharmaceutical and biochemical research, characterized by its unique structural and functional properties. This compound, identified by its CAS number 21419-26-1, has garnered attention due to its potential applications in drug development and synthetic chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in various chemical syntheses.

The molecular structure of 2-Pentanone, 1-amino-4-methyl-, hydrochloride consists of a five-carbon ketone backbone with an amino group at the first carbon and a methyl group at the fourth carbon. This configuration imparts distinct reactivity and binding properties, making it a versatile building block in medicinal chemistry. The hydrochloride derivative further modifies its pharmacokinetic profile, improving its suitability for biological assays and therapeutic applications.

In recent years, 2-Pentanone, 1-amino-4-methyl-, hydrochloride has been explored in the development of novel bioactive molecules. Its structural features allow for modifications that can enhance binding affinity to biological targets, such as enzymes and receptors. Researchers have leveraged this compound to design analogs with improved pharmacological properties, including enhanced selectivity and reduced toxicity. These advancements underscore the importance of 2-Pentanone, 1-amino-4-methyl-, hydrochloride as a key intermediate in drug discovery.

One of the most compelling aspects of 2-Pentanone, 1-amino-4-methyl-, hydrochloride is its role in synthesizing complex molecules with therapeutic potential. The compound’s reactivity enables the formation of amides, ureas, and other functional groups essential for drug design. For instance, it has been utilized in the synthesis of protease inhibitors, which are critical in treating infectious diseases and cancer. The ability to modify its structure allows chemists to fine-tune its properties for specific applications, making it an indispensable tool in medicinal chemistry.

The hydrochloride salt form of 2-Pentanone, 1-amino-4-methyl- offers additional advantages in terms of storage and handling. Its increased solubility in water facilitates easier formulation into pharmaceutical products, while its stability ensures consistent performance in laboratory settings. These characteristics make it a preferred choice for researchers working on drug development projects requiring high purity and reliability.

Recent studies have highlighted the compound’s potential in addressing neurological disorders. The structural motif of 2-Pentanone, 1-amino-4-methyl-, hydrochloride mimics natural biomolecules involved in neurotransmitter signaling pathways. By interacting with these pathways, it may offer insights into developing treatments for conditions such as Alzheimer’s disease and Parkinson’s disease. The compound’s ability to modulate enzyme activity and receptor binding makes it a promising candidate for further investigation.

The synthesis of 2-Pentanone, 1-amino-4-methyl-, hydrochloride involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Advanced techniques such as asymmetric synthesis have been employed to produce enantiomerically pure forms of this compound, which is crucial for pharmaceutical applications where stereochemistry plays a pivotal role. These synthetic methodologies not only highlight the compound’s versatility but also demonstrate the progress made in chemical synthesis over recent decades.

The impact of 2-Pentanone, 1-amino-4-methyl-, hydrochloride extends beyond academic research; it has practical implications in industrial applications as well. Pharmaceutical companies utilize this compound as a starting material for producing active pharmaceutical ingredients (APIs). Its cost-effective synthesis and scalability make it an attractive option for large-scale production processes. Additionally, its role in developing green chemistry initiatives aligns with global efforts to promote sustainable chemical manufacturing practices.

As research continues to uncover new applications for 2-Pentanone, 1-amino-4-methyl-, hydrochloride, its significance in the chemical and pharmaceutical industries is likely to grow. The compound’s unique properties make it a valuable asset for scientists working on cutting-edge therapies and diagnostic tools. By fostering innovation and enabling the development of novel treatments, 2-Pentanone, 1-amino-4-methyl-, hydrochloride exemplifies the transformative power of chemical research.